Cas no 2393580-98-6 (5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide)

• Product Name: 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide
• CAS No: 2393580-98-6
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 6399722
• PubChem ID: 154751040
• Update Time: 2025-08-05

5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide
• 2393580-98-6
• Z1498176182
• EN300-26686025

• Inchi： 1S/C12H12N4O/c13-7-9-3-4-10(15-9)11(17)16-12(8-14)5-1-2-6-12/h3-4,15H,1-2,5-6H2,(H,16,17)
• InChI Key： HFGBUTMTXVNKLA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C#N)N1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.5Ų

Additional information on 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide

Introduction to Compound with CAS No. 2393580-98-6 and Product Name: 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide

The compound with the CAS number 2393580-98-6 and the product name 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including cyano and carboxamide moieties, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in heterocyclic compounds as they often exhibit a wide range of biological activities. The pyrrole core in 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide is particularly noteworthy, as pyrroles are known for their role in various bioactive molecules. The incorporation of cyano groups into the cyclopentyl ring enhances the compound's reactivity, making it an attractive candidate for further synthetic exploration. This modification can lead to novel derivatives with improved pharmacological properties.

The structural features of 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide also make it a promising candidate for investigating its interaction with biological targets. The cyano group can serve as a hydrogen bond acceptor, while the carboxamide moiety can participate in hydrophobic interactions, thereby influencing the compound's binding affinity and selectivity. These properties are crucial for developing drugs that can effectively interact with specific biological pathways without causing off-target effects.

Recent studies have demonstrated the importance of functionalized pyrroles in medicinal chemistry. For instance, derivatives of pyrroles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The compound 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide, with its unique structural arrangement, is positioned to contribute to these areas of research. Its dual functionality allows for the exploration of multiple therapeutic avenues, making it a valuable asset in the drug discovery pipeline.

The synthesis of 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide involves a series of well-established organic reactions, including cyanation and amidation processes. These reactions are critical for introducing the necessary functional groups while maintaining the integrity of the core pyrrole structure. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic significance, 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide holds potential for use as an intermediate in the preparation of more complex molecules. Its versatile structure allows for further derivatization, enabling researchers to tailor its properties for specific biological targets. This flexibility is particularly valuable in drug development, where precision and specificity are paramount.

The biological evaluation of 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide is currently underway in several research laboratories. Preliminary data suggest that it exhibits promising activity against certain disease-related pathways. These findings are encouraging and warrant further investigation into its potential as a lead compound or intermediate for drug development. The compound's unique combination of structural features makes it a compelling candidate for exploring new therapeutic strategies.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. Compounds like 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide play a crucial role in this process by providing new scaffolds for drug discovery. Their development not only advances our knowledge but also opens up new possibilities for treating various conditions more effectively.

The future prospects for 5-cyano-N-(1-cyanocyclopentyl)-1H-pyrrole-2-carboxamide are bright, with ongoing research aimed at elucidating its full potential. Collaborative efforts between synthetic chemists and biologists will be essential in realizing this potential fully. By leveraging cutting-edge technologies and innovative approaches, we can harness the power of this compound to develop novel therapeutics that meet the growing demand for effective treatments.